Cas no 21936-08-3 ((2alpha,17beta)-3-oxoandrost-4-ene-2,17-diyl diacetate)

• Product Name: (2alpha,17beta)-3-oxoandrost-4-ene-2,17-diyl diacetate
• CAS No: 21936-08-3
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 912121
• PubChem ID: 222848
• Update Time: 2025-04-19

(2alpha,17beta)-3-oxoandrost-4-ene-2,17-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (2alpha,17beta)-3-oxoandrost-4-ene-2,17-diyl diacetate
• 2α-Hydroxy Testosterone 2,17-Diacetate
• 2β,17β-Diacetoxyandrost-4-en-3-one
• 2.α.-Hydroxytestosterone, diacetate
• 2Alpha-Hydroxy Testosterone 2,17-Diacetate
• NSC9787
• 2alpha-Hydroxytestosterone, diacetate
• 2a-Hydroxy Testosterone 2,17-Diacetate
• NSC-9787
• 2beta,17beta-Diacetoxyandrost-4-en-3-one
• [(2R,8R,9S,10R,13S,14S,17S)-2-acetyloxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• (2alpha,17beta)-2,17-Bis(acetyloxy)-androst-4-en-3-one; 2alpha,17beta-Diacetoxyandrost-4-en-3-one; NSC 9787
• Androst-4-en-3-one,17-bis(acetyloxy)-, (2.alpha.,17.beta.)-
• 21936-08-3
• 2.alpha.-Hydroxytestosterone, diacetate

• Inchi： 1S/C23H32O5/c1-13(24)27-20-12-23(4)15(11-19(20)26)5-6-16-17-7-8-21(28-14(2)25)22(17,3)10-9-18(16)23/h11,16-18,20-21H,5-10,12H2,1-4H3
• InChI Key： XEXPFKWHLWMBQT-UHFFFAOYSA-N
• SMILES： CC(OC1C2(C(C3C(CC2)C2(C(=CC(C(OC(=O)C)C2)=O)CC3)C)CC1)C)=O

Computed Properties

• Exact Mass: 388.22500
• Monoisotopic Mass: 388.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.17
• Boiling Point: 489.2°C at 760 mmHg
• Flash Point: 210.6°C
• Refractive Index: 1.539
• PSA: 69.67000
• LogP: 3.99160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters